Cas no 1807009-11-5 (6-Bromo-2-fluoromethoxy-3-nitropyridine)

• Product Name: 6-Bromo-2-fluoromethoxy-3-nitropyridine
• CAS No: 1807009-11-5
• MF: C₆H₄BrFN₂O₃
• MW: 251.009963989258
• CID: 4900790
• Update Time: 2023-08-20

6-Bromo-2-fluoromethoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoromethoxy-3-nitropyridine

• Inchi： 1S/C6H4BrFN2O3/c7-5-2-1-4(10(11)12)6(9-5)13-3-8/h1-2H,3H2
• InChI Key： RUKOEYXRZOBUFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)OCF)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9